Cas no 1784824-78-7 (4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1784824-78-7
• MF: C₅H₅F₂NO₃
• MW: 165.094908475876
• CID: 5304433
• Update Time: 2026-03-10

4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-5-oxopyrrolidine-3-carboxylicacid
• 4,4-Difluoro-5-oxopyrrolidine-3-carboxylic acid
• 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C5H5F2NO3/c6-5(7)2(3(9)10)1-8-4(5)11/h2H,1H2,(H,8,11)(H,9,10)
• InChI Key： INDBPUIDKNYGRZ-UHFFFAOYSA-N
• SMILES： FC1(C(NCC1C(=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Additional information on 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid

4,4-Difluoro-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 1784824-78-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

4,4-Difluoro-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1784824-78-7) is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and structural flexibility.

The structure of 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid is characterized by a five-membered pyrrolidine ring with two fluorine atoms substituted at the 4-position and a carboxylic acid group at the 3-position. The presence of the fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The carboxylic acid group provides a reactive functional group that can be readily modified through various chemical transformations, such as esterification or amide formation.

The synthesis of 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid has been extensively studied in recent years. One common approach involves the cyclization of a suitably substituted amino acid derivative under appropriate conditions. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using a one-pot reaction sequence involving the condensation of a fluoroalkylamine with an α-ketoacid followed by intramolecular cyclization and oxidation. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

In terms of biological activity, 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The fluorine atoms in the molecule were found to enhance its binding affinity and selectivity for the target enzyme, thereby improving its therapeutic potential.

Furthermore, 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid has been explored as a building block for the synthesis of more complex molecules with enhanced biological activities. A notable example is its use in the development of prodrugs designed to improve the pharmacokinetic properties of existing drugs. By attaching this scaffold to other bioactive molecules, researchers have been able to create compounds with improved solubility, stability, and bioavailability.

The pharmacological properties of 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid have also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it an attractive candidate for further development as a therapeutic agent. Additionally, its low toxicity and high safety margin have been confirmed through extensive toxicity studies.

In conclusion, 4,4-difluoro-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1784824-78-7) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an ideal candidate for further research and development as a therapeutic agent. Ongoing studies are likely to uncover new applications and optimize its use in various disease treatments.